Cas no 1216168-93-2 (2-(2-Methoxy-4,5-dimethylphenyl)-2-methyloxirane)

• Product Name: 2-(2-Methoxy-4,5-dimethylphenyl)-2-methyloxirane
• CAS No: 1216168-93-2
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 6205916
• PubChem ID: 82048593
• Update Time: 2025-10-29

2-(2-Methoxy-4,5-dimethylphenyl)-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• EN300-1851046
• 1216168-93-2
• 2-(2-methoxy-4,5-dimethylphenyl)-2-methyloxirane
• 2-(2-Methoxy-4,5-dimethylphenyl)-2-methyloxirane

• Inchi： 1S/C12H16O2/c1-8-5-10(12(3)7-14-12)11(13-4)6-9(8)2/h5-6H,7H2,1-4H3
• InChI Key： ZLRGHTUGZWMJDN-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1C=C(C)C(C)=CC=1OC

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.8Ų

Additional information on 2-(2-Methoxy-4,5-dimethylphenyl)-2-methyloxirane

2-(2-Methoxy-4,5-Dimethylphenyl)-2-Methyloxirane: A Comprehensive Overview

The compound with CAS No. 1216168-93-2, commonly referred to as 2-(2-Methoxy-4,5-Dimethylphenyl)-2-Methyloxirane, is a fascinating molecule that has garnered attention in the fields of organic chemistry and materials science. This compound is a derivative of oxirane, also known as ethylene oxide, which forms the basis of its structure. The molecule's unique combination of functional groups—specifically, the methoxy and dimethyl substituents on the aromatic ring—contributes to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of oxirane derivatives in various industrial and academic settings. For instance, researchers have explored the use of methoxy-substituted oxiranes in polymer synthesis, where their reactivity and stability make them ideal candidates for creating high-performance materials. The dimethyl groups present in this compound further enhance its thermal stability, making it suitable for applications in high-temperature environments.

One of the most notable advancements involving 2-(2-Methoxy-4,5-Dimethylphenyl)-2-Methyloxirane is its role in drug delivery systems. Scientists have discovered that the compound's structure allows for controlled release mechanisms when incorporated into biodegradable polymers. This breakthrough has significant implications for the pharmaceutical industry, particularly in the development of targeted drug delivery systems that minimize side effects and improve therapeutic outcomes.

In addition to its pharmaceutical applications, this compound has also found utility in the field of environmental science. Researchers have demonstrated that methoxy-substituted oxiranes can act as effective catalysts in the degradation of persistent organic pollutants (POPs). By leveraging the compound's reactivity, scientists are exploring ways to develop eco-friendly solutions for cleaning up contaminated sites without generating harmful byproducts.

The synthesis of 2-(2-Methoxy-4,5-Dimethylphenyl)-2-Methyloxirane involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the aromatic ring with the desired substituents and subsequent cyclization to form the oxirane ring. Recent advancements in catalysis have enabled chemists to achieve higher yields and greater purity in the synthesis process, making this compound more accessible for large-scale applications.

Another area where this compound has shown promise is in nanotechnology. Its unique molecular structure allows for self-assembling properties when exposed to specific conditions. This characteristic makes it a valuable component in the development of nanomaterials with tailored properties for applications ranging from electronics to medicine.

Looking ahead, ongoing research into oxirane derivatives like 2-(2-Methoxy-4,5-Dimethylphenyl)-2-Methyloxirane is expected to unlock even more innovative uses. For example, researchers are investigating its potential as a building block for advanced biomaterials that can interface with biological systems without triggering immune responses. Such developments could revolutionize fields such as regenerative medicine and implantable devices.

In conclusion, CAS No. 1216168-93-2, or 2-(2-Methoxy-4,5-Dimethylphenyl)-2-Methyloxirane, represents a versatile and multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties and recent advancements in synthesis and application techniques position it as a key player in future technological innovations.